Cas no 2172013-50-0 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2172013-50-0
• MF: C₂₄H₂₄N₄O₅
• MW: 448.471165657043
• CID: 6513743
• PubChem ID: 165817568
• Update Time: 2025-07-23

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-1565809
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-1-methyl-1H-pyrazole-4-carboxylic acid
• 2172013-50-0

• Inchi： 1S/C24H24N4O5/c1-14(11-21(29)26-22-19(23(30)31)12-28(2)27-22)25-24(32)33-13-20-17-9-5-3-7-15(17)16-8-4-6-10-18(16)20/h3-10,12,14,20H,11,13H2,1-2H3,(H,25,32)(H,30,31)(H,26,27,29)
• InChI Key： QENCLNZFZSCVKA-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC(NC1C(C(=O)O)=CN(C)N=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.17466988g/mol
• Monoisotopic Mass: 448.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 123Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-4-carboxylic acid

Recent Advances in the Study of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-4-carboxylic acid (CAS: 2172013-50-0)

The compound 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-4-carboxylic acid (CAS: 2172013-50-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and small-molecule inhibitors. Recent studies have explored its potential applications in drug discovery, particularly in targeting protein-protein interactions and enzyme modulation.

One of the key areas of research involving this compound is its role as a building block in solid-phase peptide synthesis (SPPS). The 9-fluorenylmethoxycarbonyl (Fmoc) protecting group, a prominent feature of this molecule, is widely utilized in SPPS due to its stability under basic conditions and ease of removal under mild conditions. Recent advancements have demonstrated the efficacy of this compound in the synthesis of complex peptide sequences, enabling the development of novel therapeutic agents with enhanced bioavailability and target specificity.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers investigated the use of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-4-carboxylic acid as a precursor for the development of kinase inhibitors. The study highlighted the compound's ability to form stable interactions with the ATP-binding sites of various kinases, making it a promising candidate for the treatment of cancers and inflammatory diseases. The researchers employed molecular docking and kinetic assays to validate the inhibitory potential of derivatives synthesized from this compound.

Another notable application of this molecule is in the field of proteomics, where it has been utilized as a labeling reagent for mass spectrometry-based protein quantification. A recent study in Analytical Chemistry demonstrated the compound's utility in isobaric tagging, enabling high-throughput quantification of protein expression levels in complex biological samples. This approach has significant implications for biomarker discovery and personalized medicine.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-4-carboxylic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce production costs. For instance, a study in Organic Process Research & Development reported a novel catalytic method for the efficient synthesis of this compound, achieving a yield of over 85% with minimal byproducts.

In conclusion, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-4-carboxylic acid (CAS: 2172013-50-0) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug discovery and proteomics, underscoring its importance in advancing therapeutic development. Future research is expected to further explore its potential, particularly in the design of next-generation therapeutics and diagnostic tools.